Cas no 50796-10-6 (2H-Benzimidazol-2-one, 1,3-dihydro-4,5,6-trinitro-)

• Product Name: 2H-Benzimidazol-2-one, 1,3-dihydro-4,5,6-trinitro-
• CAS No: 50796-10-6
• MF: C₇H₃N₅O₇
• MW: 269.128020524979
• CID: 364045
• PubChem ID: 3093037
• Update Time: 2025-04-19

2H-Benzimidazol-2-one, 1,3-dihydro-4,5,6-trinitro- Chemical and Physical Properties

Names and Identifiers

• 2H-Benzimidazol-2-one, 1,3-dihydro-4,5,6-trinitro-
• 4,5,6-trinitro-1,3-dihydrobenzimidazol-2-one
• SR-01000313968-1
• 50796-10-6
• AKOS000672724
• AC1MJJOE
• DTXSID70389112
• SR-01000313968
• 4,5,6-trinitro-2,3-dihydro-1h-benzimidazol-2-one

• Inchi： 1S/C7H3N5O7/c13-7-8-2-1-3(10(14)15)5(11(16)17)6(12(18)19)4(2)9-7/h1H,(H2,8,9,13)
• InChI Key： PUQDNDFBURRECX-UHFFFAOYSA-N
• SMILES： O=C1NC2C=C(C(=C(C=2N1)[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 269.00329
• Monoisotopic Mass: 269.00324745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 179Ų

Experimental Properties

• PSA: 170.55